4-ethoxy-N-[3-(2-furyl)propyl]benzamide

• IUPAC Name: 4-ethoxy-N-[3-(furan-2-yl)propyl]benzamide
• InChI: InChI=1S/C16H19NO3/c1-2-19-15-9-7-13(8-10-15)16(18)17-11-3-5-14-6-4-12-20-14/h4,6-10,12H,2-3,5,11H2,1H3,(H,17,18)
• InChI Key: OCQCOCFSCOMOQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCCC2=CC=CO2
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

4-ethoxy-N-[3-(2-furyl)propyl]benzamide is a benzamide derivative characterized by a 4-ethoxy-substituted benzene ring linked via an amide bond to a 3-(2-furyl)propyl chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzamide Derivatives

Structural and Functional Group Analysis

The following table summarizes key structural features and biological activities of 4-ethoxy-N-[3-(2-furyl)propyl]benzamide and related compounds:

Compound Name	Key Substituents	Molecular Weight	Notable Activities/Properties	Evidence Source
This compound	4-ethoxybenzamide + 3-(2-furyl)propyl	~273.3*	Unknown (structural analog suggests antiviral potential)
N-[3-(Dimethylamino)propyl]-4-ethoxy-N-(6-methylbenzothiazol-2-yl)benzamide	4-ethoxybenzamide + dimethylamino propyl + benzothiazole	433.995	Cholinesterase inhibition (inferred from analogs)
3-{3-[3-(dimethylamino)propyl]-4-oxo-1,3-thiazolidin-2-yl}benzamide	Thiazolidinone core + dimethylamino propyl	-	Antihistaminic activity
N-{3-(methylsulfanyl)-1-[5-(phenylamino)-1,3,4-thiadiazole-2-yl]propyl}benzamide	Thiadiazole + methylsulfanyl propyl	-	Antiviral (EC₅₀ = 31.4 μM vs. Influenza A H3N2)
2-Chloro-N-cyclopropyl-4-(difluoro-hydroxy-oxo-propyl)benzamide	Fluorinated substituents + cyclopropylamine	-	Crop protection (fungicidal/herbicidal activity)

*Calculated based on formula C₁₅H₁₉NO₃.

Key Observations:

• Heterocyclic Moieties : The 2-furyl group in the target compound contrasts with benzothiazole () and thiadiazole (), which are bulkier and more electron-deficient. These differences influence binding affinity to biological targets (e.g., furans enhance π-π stacking, while thiazoles improve metabolic stability) .
• Alkyl Spacer Length: The three-carbon chain in this compound is similar to dimethylamino propyl chains in and , suggesting optimal spatial arrangement for receptor interaction.
• Electron-Withdrawing Groups : Fluorinated analogs () exhibit enhanced electronegativity and membrane permeability compared to the ethoxy group in the target compound .

Physicochemical Properties

• Lipophilicity : The 4-ethoxy group increases hydrophobicity (logP ~2.5), comparable to fluorinated analogs (logP ~3.0 in ) .
• Solubility: The furylpropyl chain may reduce aqueous solubility compared to dimethylamino propyl derivatives (), which are more polar .